Cas no 898762-95-3 (4'-Cyano-2-(3-pyrrolinomethyl) benzophenone)

• Product Name: 4'-Cyano-2-(3-pyrrolinomethyl) benzophenone
• CAS No: 898762-95-3
• MF: C₁₉H₁₆N₂O
• MW: 288.343144416809
• MDL: MFCD03842866
• CID: 994075
• PubChem ID: 24725526
• Update Time: 2025-04-20

4'-Cyano-2-(3-pyrrolinomethyl) benzophenone Chemical and Physical Properties

Names and Identifiers

• 4-[2-(2,5-dihydropyrrol-1-ylmethyl)benzoyl]benzonitrile
• 4'-CYANO-2-(3-PYRROLINOMETHYL) BENZOPHENONE
• 4-(2-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)benzoyl)benzonitrile
• 4-{2-[(2,5-Dihydro-1H-pyrrol-1-yl)methyl]benzoyl}benzonitrile
• DTXSID50643921
• 898762-95-3
• 4'-CYANO-2-(3-PYRROLINOMETHYL)BENZOPHENONE
• AKOS016021131
• MFCD03842866
• 4'-Cyano-2-(3-pyrrolinomethyl) benzophenone

• MDL： MFCD03842866
• Inchi： 1S/C19H16N2O/c20-13-15-7-9-16(10-8-15)19(22)18-6-2-1-5-17(18)14-21-11-3-4-12-21/h1-10H,11-12,14H2
• InChI Key： YZGTUPOJCGBAAI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C#N)=CC=1)C1=CC=CC=C1CN1CC=CC1

Computed Properties

• Exact Mass: 288.12600
• Monoisotopic Mass: 288.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 493.2°C at 760 mmHg
• Flash Point: 252.1°C
• Refractive Index: 1.647
• PSA: 44.10000
• LogP: 3.09898